Cas no 1214345-29-5 (3-(3-(Pyridin-4-yl)-5-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-(3-(Pyridin-4-yl)-5-(trifluoromethyl)phenyl)pyridine
• CAS No: 1214345-29-5
• MF: C₁₇H₁₁F₃N₂
• MW: 300.277854204178
• CID: 4984871
• Update Time: 2025-05-23

3-(3-(Pyridin-4-yl)-5-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-(pyridin-4-yl)-5-(trifluoromethyl)phenyl)pyridine
• 3-(3-(Pyridin-4-yl)-5-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C17H11F3N2/c18-17(19,20)16-9-14(12-3-6-21-7-4-12)8-15(10-16)13-2-1-5-22-11-13/h1-11H
• InChI Key： RGPPPCXXRYHVPD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2C=NC=CC=2)C=C(C2C=CN=CC=2)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 352
• XLogP3: 3.9
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(3-(Pyridin-4-yl)-5-(trifluoromethyl)phenyl)pyridine

Introduction to 3-(3-(Pyridin-4-yl-5-(trifluoromethyl)phenyl)pyridine) and Its Significance in Modern Chemical Research

3-(3-(Pyridin-4-yl-5-(trifluoromethyl)phenyl)pyridine, with the CAS number 1214345-29-5, represents a compound of considerable interest in the field of pharmaceutical chemistry and chemical biology. This molecule, characterized by its intricate aromatic structure, has garnered attention due to its potential applications in drug discovery and molecular recognition. The presence of both pyridine and trifluoromethyl substituents contributes to its unique chemical properties, making it a valuable candidate for further exploration.

The compound's structure is a testament to the growing importance of heterocyclic compounds in medicinal chemistry. Heterocycles, particularly those containing nitrogen, are known for their diverse biological activities and are frequently incorporated into active pharmaceutical ingredients (APIs). The specific arrangement of functional groups in 3-(3-(Pyridin-4-yl-5-(trifluoromethyl)phenyl)pyridine) suggests that it may exhibit properties such as binding affinity, metabolic stability, and selectivity, which are crucial for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the synthesis and application of trifluoromethylated compounds. The trifluoromethyl group is particularly attractive due to its ability to enhance lipophilicity, metabolic stability, and binding affinity. This modification has been widely used in the development of drugs targeting various diseases, including cancer and infectious diseases. The incorporation of this group into 3-(3-(Pyridin-4-yl-5-(trifluoromethyl)phenyl)pyridine) may contribute to its potential as a lead compound in drug discovery.

The pyridine ring in this compound is another key feature that contributes to its chemical diversity. Pyridine derivatives are well-documented for their role as pharmacophores in numerous drugs. They often serve as hinge binders or interact with specific residues in target proteins, facilitating the development of high-affinity ligands. The combination of pyridine and trifluoromethyl groups in 3-(3-(Pyridin-4-yl-5-(trifluoromethyl)phenyl)pyridine) creates a unique scaffold that may be exploited for designing molecules with enhanced biological activity.

Recent advancements in computational chemistry have also played a significant role in the study of this compound. Molecular modeling techniques allow researchers to predict the binding modes and interactions of 3-(3-(Pyridin-4-yl-5-(trifluoromethyl)phenyl)pyridine) with biological targets. These studies can provide valuable insights into its potential pharmacological effects and guide the optimization of its structure for improved efficacy. For instance, virtual screening can help identify promising analogs that may exhibit enhanced activity or selectivity.

The synthesis of 3-(3-(Pyridin-4-yl-5-(trifluoromethyl)phenyl)pyridine) represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves various reaction conditions and transformations that highlight the expertise required to develop such complex molecules. Techniques such as cross-coupling reactions, palladium catalysis, and fluorination methods are often employed to construct the desired framework. The successful synthesis not only demonstrates the synthetic chemist's skill but also opens up new avenues for further functionalization and derivatization.

The potential applications of 3-(3-(Pyridin-4-yl-5-(trifluoromethyl)phenyl)pyridine) extend beyond drug discovery. It may also find utility in materials science and catalysis due to its unique electronic properties. For example, its aromatic structure could make it a suitable candidate for designing organic semiconductors or ligands for transition metal catalysts. The trifluoromethyl group, in particular, is known to influence electronic properties and can be used to modulate reactivity.

In conclusion, 3-(3-(Pyridin-4-yl-5-(trifluoromethyl)phenyl)pyridine is a compound with significant potential in various fields of chemical research. Its unique structure, characterized by pyridine and trifluoromethyl substituents, makes it an attractive candidate for drug discovery, molecular recognition, and materials science. The ongoing research into this compound underscores the importance of heterocyclic chemistry in developing novel therapeutics and functional materials.